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Compound of Interest

Compound Name: 2-(Indolin-3-yl)ethanamine

Cat. No.: B179836

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of bioassay results for 2-(Indolin-3-
yl)ethanamine, commonly known as tryptamine. Tryptamine and its derivatives are of
significant interest in neuroscience and pharmacology due to their interaction with serotonin
receptors, particularly the 5-HT2A receptor, which mediates their psychoactive effects. This
document summarizes key in vitro and in vivo bioassay data, details the experimental protocols
used to obtain this data, and visualizes the underlying biological and experimental workflows.

Quantitative Bioassay Data Comparison

The following tables summarize the quantitative data from key bioassays used to characterize
the interaction of tryptamine and its analogs with the 5-HT2A receptor.
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Calcium
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' EDso
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Response

Note: Ki (inhibitory constant) from radioligand binding assays indicates the affinity of a
compound for a receptor; a lower Ki value signifies a higher affinity. ECso (half-maximal
effective concentration) from functional assays like calcium mobilization indicates the potency
of a compound to elicit a response; a lower ECso value signifies higher potency. EDso (median
effective dose) from in vivo assays like the head-twitch response indicates the dose required to

produce an effect in 50% of the population.

Signaling Pathway and Experimental Workflows

To understand the context of these bioassays, the following diagrams illustrate the key
signaling pathway and general experimental workflows.

Click to download full resolution via product page

5-HT2A Receptor Gq Signaling Pathway.
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In Vitro Bioassays In Vivo Bioassay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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